Methyl 4-[(4-methylphenyl)sulfanyl]-2-(2-pyridinyl)-5-pyrimidinyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-[(4-methylphenyl)sulfanyl]-2-(2-pyridinyl)-5-pyrimidinyl ether is a useful research compound. Its molecular formula is C17H15N3OS and its molecular weight is 309.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
High-Performance Materials
Research into thiophenyl-substituted benzidines, closely related to the compound of interest, has led to the development of transparent polyimides with exceptional properties. These materials exhibit high refractive indices, small birefringence, and excellent thermomechanical stabilities, making them suitable for advanced optoelectronic applications. The study by Tapaswi et al. (2015) highlights the synthesis of these polyimides and their potential in creating colorless, transparent materials with high optical clarity and stability (Tapaswi et al., 2015).
Biomedical Applications
The synthesis and investigation of 5-methyl-4-thiopyrimidine derivatives have demonstrated interesting biological activities. Stolarczyk et al. (2018) explored novel derivatives for their cytotoxic activities against various cancer cell lines, providing a foundation for the development of new anticancer agents. Their findings underline the potential of these compounds in therapeutic applications, particularly in targeting specific cancer types (Stolarczyk et al., 2018).
Chemical Synthesis and Modification
The chemistry of pyrimidinethiols and their derivatives, including the preparation and reactions of various substituted compounds, has been a subject of interest due to their potential in creating novel chemical entities. Hurst et al. (1988) detailed the synthesis of 2-arenecarbonylmethylthiopyrimidines, which undergo sulfur extrusion under specific conditions, offering pathways for the design of new chemicals with tailored properties (Hurst et al., 1988).
Advanced Polymer Materials
Another study focused on the synthesis of polyamide-imides containing ether, sulfur, and trifluoromethyl linkages, highlighting the importance of these materials in various applications. Shockravi et al. (2009) demonstrated that these polymers offer outstanding solubility, thermal stability, and mechanical properties, making them suitable for high-performance applications (Shockravi et al., 2009).
Properties
IUPAC Name |
5-methoxy-4-(4-methylphenyl)sulfanyl-2-pyridin-2-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS/c1-12-6-8-13(9-7-12)22-17-15(21-2)11-19-16(20-17)14-5-3-4-10-18-14/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYVJSAXUBHZRDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=NC(=NC=C2OC)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.